Cas no 109982-34-5 (Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI))

• Product Name: Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
• CAS No: 109982-34-5
• MF: C₁₇H₁₆IN₅O₇S
• MW: 561.30771446228
• CID: 165015
• PubChem ID: 130614
• Update Time: 2025-04-19

Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,6-S-[(2-hydroxy-3-iodo-5-nitrophenyl)methyl]-6-thio- (9CI)
• 6-((2-hydroxy-3-iodo-5-nitrobenzyl)thio)-9-ribofuranosylpurine
• 2-Iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)phenol
• 6-[(2-hydroxy-3-iodo-5-nitrobenzyl)sulfanyl]-9-(beta-D-ribofuranosyl)-9H-purine
• IH-Nbmpr
• Iodohydroxynitrobenzylthioinosine
• Phenol, 2-iodo-4-nitro-6-(((9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)-
• 109982-34-5
• 6-{[(2-Hydroxy-3-iodo-5-nitrophenyl)methyl]sulfanyl}-9-pentofuranosyl-9H-purine
• DTXSID80911423
• (2R,3R,4S,5R)-2-[6-[(2-hydroxy-3-iodo-5-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C17H16IN5O7S/c18-9-2-8(23(28)29)1-7(12(9)25)4-31-16-11-15(19-5-20-16)22(6-21-11)17-14(27)13(26)10(3-24)30-17/h1-2,5-6,10,13-14,17,24-27H,3-4H2/t10-,13-,14-,17-/m1/s1
• InChI Key： DKVZUGNICGXNBN-IWCJZZDYSA-N
• SMILES： IC1=CC(=CC(=C1O)CSC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 560.98118
• Monoisotopic Mass: 560.98152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 205Ų

Experimental Properties

• PSA: 176.89